Cas no 140156-26-9 (Adenosine,1,2-dihydro-2-oxo-1-(1-propenyl)-, (Z)- (9CI))

Adenosine,1,2-dihydro-2-oxo-1-(1-propenyl)-, (Z)- (9CI) structure
140156-26-9 structure
Product Name:Adenosine,1,2-dihydro-2-oxo-1-(1-propenyl)-, (Z)- (9CI)
CAS No:140156-26-9
MF:C13H17N5O5
MW:323.304582357407
CID:219802
PubChem ID:6438736
Update Time:2025-04-19

Adenosine,1,2-dihydro-2-oxo-1-(1-propenyl)-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,1,2-dihydro-2-oxo-1-(1-propenyl)-, (Z)- (9CI)
    • 6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1-[(Z)-prop-1-enyl]purin-2-one
    • 1-Allylisoguanosine
    • 2-oxo-1-[(1Z)-prop-1-en-1-yl]adenosine
    • Adenosine, 1,2-dihydro-2-oxo-1-(1-propenyl)-, (Z)-
    • 140156-26-9
    • Inchi: 1S/C13H17N5O5/c1-2-3-17-10(14)7-11(16-13(17)22)18(5-15-7)12-9(21)8(20)6(4-19)23-12/h2-3,5-6,8-9,12,19-21H,4,14H2,1H3/b3-2-/t6-,8-,9-,12-/m1/s1
    • InChI Key: GHRFOPVFWKOWEV-UEMXZQTKSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2=C(N)N(/C=C\C)C(N=C12)=O)O)O

Computed Properties

  • Exact Mass: 323.122969
  • Monoisotopic Mass: 323.122969
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 643
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: -2.1
  • Topological Polar Surface Area: 144

Experimental Properties

  • Density: 1.8
  • Boiling Point: 544.9°C at 760 mmHg
  • Flash Point: 283.4°C
  • Refractive Index: 1.784
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